N-(3-chloro-2-methylphenyl)-1-[(2-methylbenzyl)sulfonyl]piperidine-4-carboxamide

• Molecular Formula: C21H25ClN2O3S
• Molecular Weight: 421.0 g/mol
• IUPAC Name: N-(3-chloro-2-methylphenyl)-1-[(2-methylphenyl)methylsulfonyl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H25ClN2O3S/c1-15-6-3-4-7-18(15)14-28(26,27)24-12-10-17(11-13-24)21(25)23-20-9-5-8-19(22)16(20)2/h3-9,17H,10-14H2,1-2H3,(H,23,25)
• InChI Key: IBQXJHTUXWDSJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CS(=O)(=O)N2CCC(CC2)C(=O)NC3=C(C(=CC=C3)Cl)C

Description

N-(3-CHLORO-2-METHYLPHENYL)-1-[(2-METHYLPHENYL)METHANESULFONYL]PIPERIDINE-4-CARBOXAMIDE is a complex organic compound with significant applications in various scientific fields. This compound is characterized by its unique molecular structure, which includes a piperidine ring substituted with a carboxamide group and a methanesulfonyl group attached to a phenyl ring. The presence of chlorine and methyl groups further enhances its chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-CHLORO-2-METHYLPHENYL)-1-[(2-METHYLPHENYL)METHANESULFONYL]PIPERIDINE-4-CARBOXAMIDE typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: The piperidine ring is synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Carboxamide Group: The carboxamide group is introduced via an amidation reaction using suitable reagents and catalysts.

Attachment of the Methanesulfonyl Group: The methanesulfonyl group is attached to the phenyl ring through a sulfonylation reaction.

Chlorination and Methylation:

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This includes the use of advanced catalysts, controlled reaction conditions, and purification techniques such as recr